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Compound of Interest

Compound Name:
Ethyl 2,3-dibromopyridine-6-

acetate

CAS No.: 1803779-44-3

Cat. No.: B1410000

Get Quote

Executive Summary
Dibromopyridine derivatives serve as critical electrophilic scaffolds in modern medicinal

chemistry, particularly in the synthesis of kinase inhibitors and complex heterocycles via

Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. The precise characterization

of these isomers—specifically their melting points (MP) and boiling points (BP)—is not merely a

regulatory requirement but a fundamental quality attribute (CQA) that dictates downstream

process parameters.

This guide provides a consolidated physicochemical profile for the six primary dibromopyridine

isomers. It moves beyond static data to offer field-proven protocols for purification and

characterization, ensuring that the starting materials used in drug discovery campaigns meet

the rigorous purity standards required for reproducible biological data.

Physicochemical Data Profile
The following data has been synthesized from authoritative chemical databases and technical

literature. Note the distinct correlation between structural symmetry and melting point;
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symmetric isomers (2,6- and 3,5-) exhibit significantly higher crystal lattice energy, resulting in

elevated melting points compared to their asymmetric counterparts.

Table 1: Thermal Properties of Dibromopyridine Isomers
Isomer

CAS
Number

Melting
Point (°C)

Boiling
Point (°C)

Physical
Form (RT)

Solubility
Profile

2,3-

Dibromopyridi

ne

13534-89-9 56 – 60 ~249 (dec.)[1]
Crystalline

Powder

Soluble in

MeOH, DCM

2,4-

Dibromopyridi

ne

58530-53-3 38 – 42 238
Pale Yellow

Solid

Soluble in

EtOAc, EtOH

2,5-

Dibromopyridi

ne

624-28-2 92 – 95 235
Off-white

Solid

Soluble in

Chloroform

2,6-

Dibromopyridi

ne

626-05-1 117 – 119 255
Grey/White

Needles

Insoluble in

Water

3,4-

Dibromopyridi

ne

13534-90-2 71 – 72 ~240 (Pred.)
Crystalline

Solid

Soluble in

DMSO

3,5-

Dibromopyridi

ne

625-92-3 110 – 115 ~222
White

Needles

Soluble in

MeOH, Et2O

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB1449457_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1410000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Insight: The high melting point of 2,6-dibromopyridine (117–119 °C) is attributed to its

symmetry and efficient dipole cancellation, facilitating dense crystal packing.

Conversely, 2,4-dibromopyridine possesses a significant dipole moment and

irregular geometry, leading to a much lower melting point (38–42 °C), making it

prone to "oiling out" during recrystallization.

Experimental Methodologies
To ensure data integrity (ALCOA+ principles), the following protocols must be strictly adhered

to. These methods are designed to mitigate common sources of error such as hygroscopicity

and sublimation.

Protocol A: High-Fidelity Melting Point Determination
(Capillary Method)
For validation of solid-state purity.

Sample Preparation: Dry the sample in a vacuum desiccator over

for 4 hours to remove surface moisture. Grind the sample to a fine powder to ensure uniform
heat transfer.

Loading: Fill a capillary tube to a height of 2–3 mm. Compact the sample by dropping the

tube through a glass tube onto a hard surface.

Ramp Rate:

Fast Ramp: 10°C/min to within 20°C of the expected MP.

Critical Ramp: Reduce heat to 1°C/min for the final approach.

Observation: Record the temperature at the onset of liquid formation (meniscus) and the

clear point (complete liquefaction).
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Validation: A range >2°C indicates impurities or solvent inclusion. Recrystallize immediately.

Protocol B: Micro-Scale Boiling Point Determination
(Siwoloboff Method)
For liquid isomers or low-melting solids where distillation is impractical.

Setup: Place a small amount of sample (0.5 mL) in an ignition tube.

Capillary Insertion: Insert a sealed melting point capillary (open end down) into the liquid.

Heating: Attach the tube to a thermometer and immerse in a Thiele tube oil bath. Heat gently.

Endpoint: Continue heating until a rapid, continuous stream of bubbles emerges from the

capillary (vapor pressure > atmospheric pressure). Stop heating.

Reading: Record the temperature at the precise moment bubbling stops and liquid is sucked

back into the capillary. This is the boiling point.

Purification & Workflow Visualization[2]
Achieving the melting points listed in Table 1 requires rigorous purification. Dibromopyridines

are prone to discoloration due to N-oxide formation or photolytic debromination.

Recommended Purification Solvents:
3,5-Dibromopyridine: Recrystallize from Methanol (Yield ~82%).

2,6-Dibromopyridine: Recrystallize from Ethanol/Water (9:1).

2,5-Dibromopyridine: Recrystallize from Hexane/Ethyl Acetate.

Workflow Diagram 1: Purification Decision Tree
This logic flow ensures the selection of the correct purification method based on the physical

state and thermal stability of the crude material.
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Crude Dibromopyridine
Sample

Physical State at RT?

Solid

Liquid / Low MP Solid
(<45°C)

Solubility Test
(Hot vs Cold)

Vacuum Distillation
(Inert Atmosphere)

BP > 200°C

Recrystallization
(MeOH or EtOH/H2O)

Soluble Hot/
Insoluble Cold

Thermally Stable &
Volatile?

Poor Solv. Diff.

Final QC:
MP, HPLC, NMR

No

Vacuum Sublimation
(High Purity Required)

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for the purification of halogenated pyridine derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1410000/docs?utm_src=pdf-body-img#physicochemical-characterization-of-dibromopyridine-derivatives-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1410000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Diagram 2: Isomer Identification Logic
A rapid logic gate to tentatively identify an unknown dibromopyridine isomer based on thermal

data before spectral confirmation.

Unknown Isomer
Determine MP

MP > 100°C

MP < 100°C

MP ~117-119°C?

MP 50-95°C

MP < 45°C

MP ~110-115°C?

No

2,6-Dibromo
(Symmetric)

Yes

3,5-Dibromo
(Symmetric)

Yes

2,5-Dibromo
(92-95°C)

3,4-Dibromo
(71-72°C)

2,3-Dibromo
(56-60°C)

2,4-Dibromo
(38-42°C)

Click to download full resolution via product page

Figure 2: Thermal identification logic for rapid differentiation of dibromopyridine isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,3-Dibromopyridine(13534-89-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

2. scientificlabs.ie [scientificlabs.ie]

3. pdf.benchchem.com [pdf.benchchem.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Physicochemical Characterization of Dibromopyridine
Derivatives: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1410000/docs#physicochemical-characterization-of-
dibromopyridine-derivatives-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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